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Compound of Interest

Compound Name: 2-Naphthylacetonitrile

Cat. No.: B189437

This technical guide provides an in-depth overview of the key physicochemical properties of 2-
Naphthylacetonitrile, with a specific focus on its molecular weight and density. This document
is intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Core Physicochemical Data

2-Naphthylacetonitrile is a solid organic compound with the chemical formula C12HsN.[1] The
guantitative data regarding its molecular weight and density are summarized in the table below
for ease of reference and comparison.
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Property Value Conditions

Molecular Weight 167.21 g/mol [2][3][4]

167.2066 g/mol [1]

Density 1.092 g/mL[5][6] at 25 °C (lit.)[5][6]

1.116 g/cm3[3]

Melting Point 82-84 °C (lit.)[5][6]

Boiling Point 303 °C (lit.)[5][6]

White to light yellow powder[2]
[3][6]

Appearance

Solubility Insoluble in water[3][5][6]

Experimental Protocols

The determination of the molecular weight and density of a compound like 2-
Naphthylacetonitrile is fundamental to its characterization. Standard laboratory procedures for
these measurements are detailed below.

Determination of Molecular Weight by Mass
Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio of ions. The molecular weight of a compound can be determined with high accuracy and
precision using this method.

Methodology:

o Sample Preparation: A small amount of 2-Naphthylacetonitrile is dissolved in a suitable
volatile solvent, such as acetonitrile or methanol, to a concentration of approximately 1
mg/mL.

« lonization: The sample solution is introduced into the mass spectrometer. Electron ionization
(El) is a common method for volatile compounds. In this process, the sample is vaporized
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and then bombarded with a beam of electrons, causing the molecule to lose an electron and
form a positively charged molecular ion (M™).

o Mass Analysis: The resulting ions are accelerated into a magnetic or electric field, which
separates them based on their mass-to-charge ratio (m/z).

o Detection: A detector measures the abundance of ions at each m/z value.

o Data Analysis: The mass spectrum is plotted as relative intensity versus m/z. The peak
corresponding to the molecular ion (M*) provides the molecular weight of the compound. For
2-Naphthylacetonitrile, this would be observed at an m/z of approximately 167.

Determination of Density by Gas Pychometry

Gas pycnometry is a non-destructive technigue used to determine the true volume of a solid
material, from which its density can be calculated.

Methodology:

o Sample Preparation: A known mass of 2-Naphthylacetonitrile powder is accurately weighed
using an analytical balance.

o Calibration: The gas pycnometer is calibrated using a standard sphere of known volume.

o Measurement: The weighed sample is placed in the sample chamber of the pycnometer. The
chamber is then sealed.

e Analysis: An inert gas, typically helium, is introduced into a reference chamber of known
volume. A valve is then opened, allowing the gas to expand into the sample chamber. The
pressure difference before and after the expansion is measured.

o Calculation: Based on the pressure change and the known volumes of the reference and
sample chambers, the volume of the solid sample is determined using the ideal gas law. The
density is then calculated using the formula: Density = Mass / Volume

Workflow and Relationships
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The following diagram illustrates the logical workflow for the characterization of 2-
Naphthylacetonitrile, starting from the pure compound and leading to the determination of its
key physical properties.
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Workflow for Physicochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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